2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C18H17N3OS/c22-17(21-10-9-13-5-1-2-6-14(13)11-21)12-23-18-19-15-7-3-4-8-16(15)20-18/h1-8H,9-12H2,(H,19,20)
• InChI Key: ZZGMJBCZTOGGCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CSC3=NC4=CC=CC=C4N3
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline, also known as BITQ, is a novel compound with potential therapeutic applications. It is a member of the tetrahydroisoquinoline family of compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation, tumor growth, and viral replication. 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the replication of certain viruses, such as hepatitis C virus (HCV).

Advantages and Limitations for Lab Experiments

2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline has several advantages and limitations for lab experiments. Its advantages include its relatively simple synthesis method, its broad range of biological activities, and its potential therapeutic applications. Its limitations include its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline. One direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another direction is to investigate its potential use as an anti-viral agent, particularly against hepatitis C virus. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline and to determine its potential toxicity and pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline involves a multi-step process that begins with the reaction of 2-bromo-1-methyl-1H-benzimidazole with thiourea to form 2-(1H-benzimidazol-2-ylthio)acetic acid. This intermediate is then reacted with 1,2,3,4-tetrahydroisoquinoline in the presence of a coupling agent to form 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline.

Scientific Research Applications

2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties. 2-[(1H-benzimidazol-2-ylthio)acetyl]-1,2,3,4-tetrahydroisoquinoline has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.